![molecular formula C16H16N2O3 B041481 Bis(p-acetylaminophenyl) ether CAS No. 3070-86-8](/img/structure/B41481.png)
Bis(p-acetylaminophenyl) ether
Overview
Description
Bis(p-acetylaminophenyl) ether is an organic synthetic compound with the molecular formula C16H16N2O3 . It has a molecular weight of 284.31 g/mol .
Molecular Structure Analysis
The molecular structure of Bis(p-acetylaminophenyl) ether consists of two phenyl rings connected by an ether linkage, with each phenyl ring having an acetylaminophenyl group attached . The InChIKey for this compound is BUGCHAIWUSBYIZ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Bis(p-acetylaminophenyl) ether has a molecular weight of 284.31 g/mol . It has a XLogP3 value of 2.3, indicating its partition coefficient between octanol and water, which is a measure of its hydrophobicity . It also has two hydrogen bond donors .Scientific Research Applications
- Polyimides (PIs) : Bis(p-acetylaminophenyl) ether can be incorporated into polyimide structures. PIs are known for their exceptional thermal stability, mechanical strength, and chemical resistance. Applications include dielectric films, lightweight composites, and gas-separation membranes .
- Sulfur-Containing Polyimides : The compound’s sulfur atoms enhance the thermal and gas transport properties of polyimides .
- Benzimidazole Derivatives : Bis(p-acetylaminophenyl) ether serves as a precursor in the synthesis of benzimidazole derivatives. Some of these derivatives exhibit anti-tumor activity through apoptosis .
- Gas Permeation Properties : Researchers study the permeability of PIs containing this compound for gases such as He, O2, N2, and CO2. The hexafluoroisopropylidene-based PI shows significant permeability .
- Synthesis : Bis(p-acetylaminophenyl) ether can be synthesized through specific routes. Understanding these pathways aids in optimizing its production and applications.
Polyimides and High-Performance Polymers
Anti-Tumor Research
Materials for Gas Separation
Polymer Synthesis Routes
properties
IUPAC Name |
N-[4-(4-acetamidophenoxy)phenyl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-11(19)17-13-3-7-15(8-4-13)21-16-9-5-14(6-10-16)18-12(2)20/h3-10H,1-2H3,(H,17,19)(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUGCHAIWUSBYIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00184733 | |
Record name | 4,4'-Oxybisacetanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00184733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(p-acetylaminophenyl) ether | |
CAS RN |
3070-86-8 | |
Record name | 4,4'-Oxybisacetanilide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003070868 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(p-acetylaminophenyl) ether | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=19584 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,4'-Oxybisacetanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00184733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-OXYBIS(ACETANILIDE) | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LT12J9ECA9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.